Cas no 1065074-05-6 (N-Butyl 3-bromo-4-fluorobenzamide)

N-Butyl 3-bromo-4-fluorobenzamide is a halogenated benzamide derivative with applications in pharmaceutical and agrochemical research. Its structure features a bromo and fluoro substituent on the aromatic ring, enhancing reactivity for further functionalization. The n-butyl amide group improves solubility in organic solvents, facilitating synthetic modifications. This compound serves as a versatile intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the bromo substituent's electrophilic character. The fluorine atom can influence electronic properties, making it useful in drug design for metabolic stability. High purity and consistent quality ensure reliable performance in research and industrial applications.
N-Butyl 3-bromo-4-fluorobenzamide structure
1065074-05-6 structure
Product Name:N-Butyl 3-bromo-4-fluorobenzamide
CAS No:1065074-05-6
MF:C11H13BrFNO
MW:274.129425764084
MDL:MFCD11053800
CID:856266
PubChem ID:46738893
Update Time:2025-10-30

N-Butyl 3-bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-N-butyl-4-fluorobenzamide
    • N-Butyl 3-bromo-4-fluorobenzamide
    • N-BUTYL-3-BROMO-4-FLUOROBENZAMIDE
    • BS-23722
    • N-Butyl3-bromo-4-fluorobenzamide
    • DB-371447
    • AKOS015834229
    • DTXSID80674541
    • 1065074-05-6
    • MFCD11053800
    • MDL: MFCD11053800
    • Inchi: 1S/C11H13BrFNO/c1-2-3-6-14-11(15)8-4-5-10(13)9(12)7-8/h4-5,7H,2-3,6H2,1H3,(H,14,15)
    • InChI Key: YFOVUPQZPZUAAS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(NCCCC)=O)F

Computed Properties

  • Exact Mass: 273.01645g/mol
  • Monoisotopic Mass: 273.01645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 330.8±32.0 °C at 760 mmHg
  • Flash Point: 153.9±25.1 °C
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Butyl 3-bromo-4-fluorobenzamide Security Information

N-Butyl 3-bromo-4-fluorobenzamide Pricemore >>

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